Cas no 57963-90-3 (2,6,10-Trimethylundecanenitrile)

• Product Name: 2,6,10-Trimethylundecanenitrile
• CAS No: 57963-90-3
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 1607901
• PubChem ID: 71438649
• Update Time: 2025-04-21

2,6,10-Trimethylundecanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,6,10-Trimethylundecanenitrile
• DB-302488
• 57963-90-3

• Inchi： 1S/C14H27N/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15/h12-14H,5-10H2,1-4H3
• InChI Key： PWCNRALBCUNRJE-UHFFFAOYSA-N
• SMILES： N#CC(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 23.8Ų